Cas no 42467-66-3 (9H-Purin-2-amine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)-)

• Product Name: 9H-Purin-2-amine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)-
• CAS No: 42467-66-3
• MF: C₁₀H₁₁N₅NaO₆P
• MW: 351.187772989273
• CID: 325150
• PubChem ID: 44755005
• Update Time: 2025-04-19

9H-Purin-2-amine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-2-amine,9-(3,5-O-phosphinico-b-D-ribofuranosyl)-
• 2- AMINOPURINE RIBOSIDE- 3', 5'- MONOPHOSPHATE ( 2-NH2-CPUMP )
• 2-AMINOPURINE RIBOSIDE-3',5'-CYCLIC MONOPHOSPHATE SODIUM SALT
• 2,6,10,14,18-PENTAMETHYLHENEICOSANE
• 2-Aminopurine riboside 3',5'-monophosphoric acid
• 2-NH2-CPUMP SODIUM SALT
• 42467-66-3

• Inchi： 1S/C10H12N5O6P.Na/c11-10-12-1-4-8(14-10)15(3-13-4)9-6(16)7-5(20-9)2-19-22(17,18)21-7;/h1,3,5-7,9,16H,2H2,(H,17,18)(H2,11,12,14);/q;+1/p-1/t5-,6-,7-,9-;/m1./s1
• InChI Key： NXWBNSVDNPSFFE-OYUVGMAPSA-M
• SMILES： P1(=O)([O-])OC[C@@H]2[C@H]([C@H]([C@H](N3C=NC4C=NC(N)=NC3=4)O2)O)O1.[Na+]

Computed Properties

• Exact Mass: 351.03400
• Monoisotopic Mass: 329.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 155A^2

Experimental Properties

• PSA: 167.48000
• LogP: 0.20200